2,4,5-Trifluoro-3-hydroxybenzoic acid methyl ester
Cat. No. B143097
Key on ui cas rn:
137234-92-5
M. Wt: 206.12 g/mol
InChI Key: RGYDATSCTAJHIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH3:1][O:2][c:3]1[c:4]([F:15])[c:5]([C:6](=[O:7])[O:8][CH3:9])[cH:10][c:11]([F:14])[c:12]1[F:13].[OH2:16]>>[OH:2][c:3]1[c:4]([F:15])[c:5]([C:6](=[O:7])[O:8][CH3:9])[cH:10][c:11]([F:14])[c:12]1[F:13]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)c1cc(F)c(F)c(OC)c1F
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)c1cc(F)c(F)c(O)c1F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
